Cas no 150-30-1 (DL-3-Phenylalanine)

• Product Name: DL-3-Phenylalanine
• CAS No: 150-30-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00064225
• CID: 36591
• PubChem ID: 994
• Update Time: 2026-05-14

DL-3-Phenylalanine Chemical and Physical Properties

Names and Identifiers

• DL-Phenylalanine
• (+/-)-2-AMINO-3-PHENYLPROPIONIC ACID
• 3-AMINO-3-PHENYLPROPANOIC ACID
• 3-AMINO-3-PHENYLPROPIONIC ACID
• 3 AMINO-PHENYLPROPIONIC ACID
• BETA-AMINOHYDROCINNAMIC ACID
• DL-2-AMINO-3-PHENYLPROPANOIC ACID
• DL-2-AMINO-3-PHENYLPROPIONIC ACID
• DL-3-AMINO-3-PHENYLPROPIONIC ACID
• DL-A-AMINOHYDROCINNAMIC ACID
• DL-ALPHA-AMINO-BETA-PHENYLPROPIONIC ACID
• DL-PHENYALANINE
• FEMA 3726
• LABOTEST-BB LTBB000477
• PHENYALANINE, DL-
• 2-Amino-3-phenylpropanoic acid
• DL-3-Phenylalanine
• PHENYLALANINE, DL-(P)
• PHENYLALANINE, DL-(RG)
• (±)-2-Amino-3-phenylpropionicacid
• DL-.α.-Amino-.β.-phenylpropionic acid
• DL-PHE
• DL-beta-Phenylalanine
• 2-Amino-3-phenylpropionic acid
• DLPA 375
• NSC 9959
• H-DL-PHE-OH
• DL-Phenylalani
• DL-Phenylalanin
• D,L-PHE
• DLPA
• Alanine, phenyl-, dl-
• Phenylalanine DL-form
• phenylalanin
• DL-.beta.-Phenylalanine
• alpha-Amino-beta-phenylpropionic acid
• Phenylalanine, dl-
• 2-Amino-3-phenylpropionic acid, dl-
• FEMA No. 3726
• NSC9959
• alpha-Aminohydrocinnamic acid, dl-
• .beta.-Phenylalanine, dl-
• (+/-)

• MDL： MFCD00064225
• Inchi： 1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)
• InChI Key： COLNVLDHVKWLRT-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H])=O
• BRN： 1910407

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White flake crystal or crystalline powder
• Density: 1.1603 (rough estimate)
• Melting Point: 266-267 °C (dec.) (lit.)
• Boiling Point: 293.03°C (rough estimate)
• Flash Point: 139.8°C
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: 14.11 g/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 63.32000
• LogP: 1.34130
• pka: pK1 2.58; pK2 9.24(at 25℃)
• FEMA: 3726
• Merck: 14,7271
• Sensitiveness: Sensitive to light
• Solubility: It is soluble in water, dilute inorganic acid and alkaline hydroxide solution, and very difficult to dissolve in ethanol.

DL-3-Phenylalanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-34
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Phenylalanine and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on DL-3-Phenylalanine

DL-3-Phenylalanine (CAS No. 150-30-1): A Comprehensive Overview of its Applications and Recent Research Findings

DL-3-Phenylalanine, with the chemical formula C₉H₁₁NO₂, is an essential amino acid that plays a crucial role in various biological processes. Its CAS number, CAS No. 150-30-1, uniquely identifies it in the chemical and pharmaceutical industries. This compound is widely recognized for its significance in protein synthesis, neurotransmitter production, and as a key intermediate in the pharmaceutical synthesis of various therapeutic agents.

The< strong>DL-3-Phenylalanine molecule consists of a phenyl group attached to an amino acid backbone, which contributes to its unique chemical properties and biological activities. As one of the twenty standard amino acids used in the biosynthesis of proteins, it is particularly important in the formation of enzymes, hormones, and other essential proteins that are vital for maintaining physiological functions.

In recent years, DL-3-Phenylalanine has garnered significant attention in the field of medicinal chemistry due to its versatile applications. One of the most notable areas of research involves its role in the development of peptide-based drugs. Peptides are short chains of amino acids that mimic the structure and function of natural proteins. The incorporation of DL-3-Phenylalanine into these peptides enhances their stability, bioavailability, and binding affinity to target receptors.

A groundbreaking study published in the Journal of Medicinal Chemistry highlighted the use of DL-3-Phenylalanine in designing novel antimicrobial agents. The phenyl group in its structure provides a scaffold for further functionalization, allowing researchers to develop compounds with enhanced efficacy against resistant bacterial strains. This research underscores the importance of DL-3-Phenylalanine as a building block in antibiotic development.

Beyond its role in drug development, DL-3-Phenylalanine has also been studied for its potential applications in neurology. The brain's high demand for amino acids makes DL-3-Phenylalanine a critical component in neurotransmitter synthesis, particularly in the production of dopamine and norepinephrine. These neurotransmitters are involved in regulating mood, motivation, and cognitive functions. Recent research has explored the use of DL-3-Phenylalanine-based supplements as potential treatments for neurodegenerative diseases such as Parkinson's and Alzheimer's.

In addition to its pharmacological applications, DL-3-Phenylalanine is also utilized in the food and nutrition industry. It is often added to protein supplements and dietary supplements to enhance their nutritional value. The ability of DL-3-Phenylalanine to support muscle growth and repair makes it a popular ingredient in sports nutrition products aimed at athletes and fitness enthusiasts.

The industrial synthesis of DL-3-Phenylalanine is another area where significant advancements have been made. Traditional methods often involve complex enzymatic processes or chemical synthesis routes that can be costly and environmentally unfriendly. However, recent innovations have led to more sustainable production methods, such as fermentation using genetically modified microorganisms. These methods not only improve yield but also reduce waste, making the production of DL-3-Phenylalanine more efficient and eco-friendly.

The future prospects for DL-3-Phenylalanine are promising, with ongoing research focusing on expanding its applications across various fields. One emerging area is its use in biotechnology for the development of recombinant proteins. The unique properties of DL-3-Phenylalanine make it an ideal candidate for enhancing the stability and functionality of recombinant proteins used in therapeutic vaccines and gene therapies.

In conclusion, DL-3-Phenylalanine (CAS No. 150-30-1) is a multifaceted compound with significant implications in medicine, nutrition, and biotechnology. Its role in protein synthesis, neurotransmitter production, and drug development underscores its importance as a key component in various scientific disciplines. As research continues to uncover new applications for this compound, its impact on human health and industrial processes is expected to grow even further.